3-(2-fluorophenyl)-N-(4-methoxybenzyl)propanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[(4-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C17H18FNO2/c1-21-15-9-6-13(7-10-15)12-19-17(20)11-8-14-4-2-3-5-16(14)18/h2-7,9-10H,8,11-12H2,1H3,(H,19,20)
• InChI Key: PKFRNZIFDLDPEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CCC2=CC=CC=C2F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

3-(2-fluorophenyl)-N-(4-methoxybenzyl)propanamide is a chemical compound that has shown great potential in scientific research. It is a small molecule that is used in various biochemical and physiological studies. This compound is synthesized using a specific method and has unique properties that make it an excellent tool for scientific research. In

Mechanism of Action

The mechanism of action of 3-(2-fluorophenyl)-N-(4-methoxybenzyl)propanamide is not fully understood. However, it is believed to act as an inhibitor of specific enzymes and proteins. This compound has been shown to inhibit the activity of various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It also inhibits the binding of specific ligands to different proteins such as the dopamine transporter.
Biochemical and Physiological Effects:
3-(2-fluorophenyl)-N-(4-methoxybenzyl)propanamide has various biochemical and physiological effects. It has been shown to increase the levels of specific neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain. This compound also has anxiolytic and antidepressant effects. It has been shown to reduce the symptoms of anxiety and depression in animal models.

Advantages and Limitations for Lab Experiments

3-(2-fluorophenyl)-N-(4-methoxybenzyl)propanamide has several advantages for lab experiments. It is a highly pure compound that is easy to synthesize. It has a well-defined mechanism of action and is commonly used as a reference compound in drug discovery research. However, this compound also has some limitations. It has low solubility in water, which makes it difficult to use in certain experiments. It also has a short half-life in vivo, which limits its use in animal studies.

Future Directions

There are several future directions for research on 3-(2-fluorophenyl)-N-(4-methoxybenzyl)propanamide. One potential direction is to investigate its potential as a treatment for anxiety and depression in humans. Another direction is to explore its potential as a tool to investigate the role of specific enzymes and proteins in different biological pathways. Additionally, further studies are needed to understand the full mechanism of action of this compound and its potential side effects.
Conclusion:
3-(2-fluorophenyl)-N-(4-methoxybenzyl)propanamide is a small molecule that has shown great potential in scientific research. It is synthesized using a specific method and has unique properties that make it an excellent tool for scientific research. This compound has numerous applications in biochemical and physiological studies, and its mechanism of action is not fully understood. While it has several advantages for lab experiments, it also has some limitations. There are several future directions for research on this compound, and further studies are needed to fully understand its potential as a tool for scientific research.

Synthesis Methods

3-(2-fluorophenyl)-N-(4-methoxybenzyl)propanamide is synthesized using a multi-step process. The first step involves the reaction of 2-fluoroacetophenone with 4-methoxybenzylamine to form 3-(2-fluorophenyl)-N-(4-methoxybenzyl)propanamide. This reaction is catalyzed by a base such as potassium carbonate. The resulting compound is then purified using various techniques such as column chromatography and recrystallization. The final product is a white crystalline solid that is highly pure and suitable for scientific research.

Scientific Research Applications

3-(2-fluorophenyl)-N-(4-methoxybenzyl)propanamide has numerous applications in scientific research. It is used in various biochemical and physiological studies to understand the mechanism of action of different compounds. This compound is commonly used as a reference compound in drug discovery research to evaluate the potency of new compounds. It is also used as a tool to investigate the role of specific enzymes and proteins in different biological pathways.